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Compound of Interest

Compound Name: 2-(Benzyloxy)acetyl chloride

CAS No.: 19810-31-2

Cat. No.: B009325 Get Quote

CAS Number: 19810-31-2 Formula: C₉H₉ClO₂ Molecular Weight: 184.62 g/mol Synonyms:

Benzyloxyacetyl chloride; 2-(Phenylmethoxy)acetyl chloride[1][2][3]

Executive Summary & Application Context
2-(Benzyloxy)acetyl chloride is a specialized acylating agent critical in the synthesis of

pharmaceutical intermediates, particularly in the development of

-lactam antibiotics and fluoroquinolones (e.g., PF-00951966).[1] Its utility lies in the benzyloxy
group, which serves as a robust protecting group for the hydroxyl moiety, stable under acidic
conditions but removable via hydrogenolysis.

However, its utility comes with significant risk. As an acyl chloride, it possesses a high

electrophilic potential, making it lachrymatory, corrosive, and violently reactive with moisture.

This guide synthesizes the chemical behavior of 2-(benzyloxy)acetyl chloride with field-

proven handling protocols to ensure researcher safety and data integrity.

Hazard Identification & Mechanistic Basis
The Hydrolysis Hazard
The primary safety concern is the compound's thermodynamic drive to hydrolyze. Upon contact

with ambient moisture or mucosal membranes, the chloride leaving group is displaced by
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water. This nucleophilic acyl substitution is rapid and exothermic, generating 2-

(benzyloxy)acetic acid and hydrogen chloride (HCl) gas.[1]

The generation of HCl gas in a confined headspace (e.g., a sealed waste container) can lead

to pressurization and vessel rupture. In biological systems, the HCl causes immediate, severe

chemical burns to the respiratory tract, eyes, and skin.

Mechanism of Action (Hydrolysis)
The following diagram illustrates the nucleophilic attack mechanism that drives the compound's

instability and toxicity.
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Figure 1: Mechanism of hydrolysis. The rapid displacement of chloride by water generates heat

and corrosive HCl gas.

GHS Classification Summary
Hazard Class Category Statement Code Description

Skin Corrosion 1B H314

Causes severe skin

burns and eye

damage.[1]

Eye Damage 1 H318
Causes serious eye

damage.[1][4]

Reactivity - EUH014
Reacts violently with

water.[1][5]

Corrosive to Metals 1 H290
May be corrosive to

metals.[1][6]
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Engineering Controls & Personal Protective
Equipment (PPE)[1]
Engineering Controls

Primary Containment: All transfers involving >5 mL must occur within a certified chemical

fume hood with a face velocity of 80–100 fpm.

Inert Atmosphere: Due to moisture sensitivity, store and handle under nitrogen or argon. For

bulk dispensing (>100 g), a glove box is recommended to prevent hydrolysis-induced

degradation of the reagent.

Scrubbing: If large-scale reactions (multi-gram) are performed, the reaction vessel vent

should be routed through a base trap (e.g., NaOH solution) to neutralize evolved HCl.[1]

PPE Selection Logic
Standard nitrile gloves often provide insufficient protection against prolonged contact with

chlorinated solvents or acyl chlorides.

Gloves:

Splash Protection: Double-layered Nitrile (minimum 5 mil outer, 4 mil inner).[1] Change

immediately upon contamination.[7]

Immersion/Spill Cleanup:Silver Shield® (Laminate) or Viton® gloves are required. Acyl

chlorides can permeate standard nitrile in minutes.

Eye Protection: Chemical splash goggles are mandatory. A face shield is required when

handling volumes >50 mL to protect against projectile liquid from violent hydrolysis.

Respiratory: If fume hood containment is breached or for spill cleanup, use a full-face

respirator with Acid Gas (AG) and Organic Vapor (OV) cartridges.[1]

Operational Protocols
Storage and Stability

Temperature: Store at 2–8°C. Lower temperatures retard the rate of autohydrolysis.
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Atmosphere: Store under inert gas (Argon/Nitrogen).[1] Cap seals should be wrapped with

Parafilm or electrical tape to limit moisture ingress.

Shelf Life: Check physical appearance monthly. Cloudiness or precipitate formation (2-

(benzyloxy)acetic acid) indicates decomposition.[1]

Reaction Setup (Exotherm Management)
When using 2-(benzyloxy)acetyl chloride as an electrophile:

Solvent Choice: Dissolve the reagent in anhydrous DCM, THF, or Toluene. Avoid protic

solvents.

Base Trap: Always include a non-nucleophilic base (e.g., Triethylamine, DIPEA, or Pyridine)

to scavenge the HCl byproduct.

Addition Rate: Add the acid chloride solution dropwise to the nucleophile solution at 0°C.

This controls the exotherm and prevents runaway side reactions.

Quenching and Waste Disposal
NEVER add water directly to the neat acid chloride.

Standard Quench Protocol:

Cool the reaction mixture to <5°C.

Prepare a hydrolysis solution: 10% Sodium Bicarbonate (NaHCO₃) or 1M NaOH.

Slowly add the hydrolysis solution to the reaction mixture with vigorous stirring.

Note: Expect gas evolution (CO₂ from bicarbonate) and heat.

Verify pH is neutral/basic (pH 7–9) before separating layers.

Waste Disposal:

Dispose of as Corrosive/Acidic Organic Waste.
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Do not combine with oxidizing agents (e.g., nitric acid) to prevent the formation of chlorine

gas.

Emergency Response
Spill Response Decision Tree
Immediate action is required to prevent infrastructure damage and exposure.

Spill Detected

Assess Volume & Location

Minor (<10 mL)
In Fume Hood

Contained

Major (>10 mL)
Or Outside Hood

Uncontained

1. Cover with dry sand/vermiculite
2. Scoop into container

3. Quench with weak base in hood

1. Evacuate Lab
2. Close Hood Sash (if possible)

3. Call EHS/Hazmat

Click to download full resolution via product page

Figure 2: Decision logic for spill response. Speed is critical to prevent HCl dispersion.

First Aid
Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen (trained

personnel only). Medical urgency: High (risk of pulmonary edema).[1][7]

Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents

(ethanol), as they may increase skin absorption.
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Eye Contact: Rinse with water for at least 15 minutes, lifting eyelids.[5] Consult an

ophthalmologist immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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